Cas no 13706-71-3 (2,2-dimethylbutanedinitrile)

2,2-Dimethylbutanedinitrile is a high-purity organic compound characterized by its dinitrile functional groups and branched alkyl structure. This chemical is primarily utilized as an intermediate in organic synthesis, particularly in the production of specialty polymers, pharmaceuticals, and agrochemicals. Its sterically hindered structure enhances stability and influences reactivity in selective transformations. The compound’s low volatility and compatibility with polar aprotic solvents make it suitable for controlled reactions under varied conditions. Rigorous quality control ensures consistency in applications requiring precise molecular architecture. Its utility in cyclization and cross-coupling reactions underscores its value in advanced synthetic methodologies.
2,2-dimethylbutanedinitrile structure
2,2-dimethylbutanedinitrile structure
Product Name:2,2-dimethylbutanedinitrile
CAS No:13706-71-3
MF:C6H8N2
MW:108.141120910645
CID:237464
PubChem ID:260495
Update Time:2025-11-05

2,2-dimethylbutanedinitrile Chemical and Physical Properties

Names and Identifiers

    • Butanedinitrile,2,2-dimethyl-
    • 2,2-dimethylbutanedinitrile
    • 2,2-Dimethyl-succinonitril
    • 2,2-dimethyl-succinonitrile
    • AC1L639N
    • AC1Q4RZ5
    • AG-K-74165
    • AR-1D1534
    • CTK4C0628
    • dimethylsuccinonitrile
    • NSC91825
    • Butanedinitrile, 2,2-dimethyl-
    • EN300-1218177
    • 2,2-dimethylsuccinonitrile
    • NSC-91825
    • AKOS040813225
    • F2147-6106
    • SCHEMBL117694
    • DTXSID40293737
    • 13706-71-3
    • Inchi: 1S/C6H8N2/c1-6(2,5-8)3-4-7/h3H2,1-2H3
    • InChI Key: XLGGGDFEPZVRLJ-UHFFFAOYSA-N
    • SMILES: N#CC(C)(C)CC#N

Computed Properties

  • Exact Mass: 108.06884
  • Monoisotopic Mass: 108.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 47.6Ų

Experimental Properties

  • Density: 0.945
  • Boiling Point: 253.8°C at 760 mmHg
  • Flash Point: 118.9°C
  • Refractive Index: 1.431
  • PSA: 47.58
  • LogP: 1.44986

2,2-dimethylbutanedinitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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$ 135.00 2022-06-05
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Additional information on 2,2-dimethylbutanedinitrile

2,2-Dimethylbutanedinitrile (CAS No. 13706-71-3): An Overview of Its Properties, Applications, and Recent Research

2,2-Dimethylbutanedinitrile (CAS No. 13706-71-3) is a versatile organic compound with a unique structure and a wide range of applications in various fields, including chemical synthesis, pharmaceuticals, and materials science. This compound is characterized by its molecular formula C6H10N2 and its molecular weight of 114.15 g/mol. The compound's structure consists of a butane backbone with two nitrile groups and two methyl groups attached to the second carbon atom, giving it the name 2,2-dimethylbutanedinitrile.

The physical properties of 2,2-dimethylbutanedinitrile are well-documented. It is a colorless liquid at room temperature with a boiling point of approximately 185°C and a melting point of -45°C. The compound has a density of about 0.96 g/cm³ and is slightly soluble in water but highly soluble in organic solvents such as ethanol and acetone. These properties make it suitable for use in various chemical processes and reactions.

In terms of chemical reactivity, 2,2-dimethylbutanedinitrile exhibits interesting behavior due to the presence of the nitrile groups. Nitriles are known for their ability to undergo nucleophilic addition reactions, making them valuable intermediates in the synthesis of a variety of compounds. For example, 2,2-dimethylbutanedinitrile can be converted into corresponding amides or carboxylic acids through hydrolysis or reduction reactions. Additionally, the compound can participate in Michael addition reactions, which are useful for constructing complex organic molecules.

2,2-Dimethylbutanedinitrile has found applications in the pharmaceutical industry due to its potential as a building block for drug molecules. Recent research has explored its use in the synthesis of novel pharmaceuticals with therapeutic properties. For instance, studies have shown that derivatives of 2,2-dimethylbutanedinitrile can exhibit anti-inflammatory and anti-cancer activities. These findings highlight the compound's potential as a starting material for developing new drugs targeting specific diseases.

In materials science, 2,2-dimethylbutanedinitrile has been investigated for its role in the synthesis of functional polymers and materials. The nitrile groups can be polymerized to form poly(nitriles), which have unique mechanical and thermal properties. These polymers can be used in applications such as coatings, adhesives, and composite materials. Recent advancements in polymer chemistry have led to the development of new methods for synthesizing poly(nitriles) from 2,2-dimethylbutanedinitrile, opening up new possibilities for their use in industrial and technological applications.

The environmental impact of 2,2-dimethylbutanedinitrile is an important consideration in its use and disposal. While the compound itself is not classified as hazardous under current regulations, it is essential to handle it with care to prevent environmental contamination. Proper disposal methods should be followed to ensure that any waste containing 2,2-dimethylbutanedinitrile is managed safely.

In conclusion, 2,2-dimethylbutanedinitrile (CAS No. 13706-71-3) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it a valuable intermediate in chemical synthesis and a promising candidate for developing new pharmaceuticals and materials. Ongoing research continues to uncover new uses and properties of this compound, further solidifying its importance in the field of chemistry.

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